Cas no 2639439-63-5 (tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate
• CAS No: 2639439-63-5
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 5641845
• PubChem ID: 165901478
• Update Time: 2025-08-05

tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27784034
• tert-butyl N-[2-(5-hydroxy-1,3-benzoxazol-2-yl)ethyl]carbamate
• 2639439-63-5
• tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate

• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(18)15-7-6-12-16-10-8-9(17)4-5-11(10)19-12/h4-5,8,17H,6-7H2,1-3H3,(H,15,18)
• InChI Key： FDEHPYORLGDVIJ-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=NC2C=C(C=CC=2O1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate

tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate (CAS No. 2639439-63-5)

tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate is a compound with the CAS number 2639439-63-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates and features a unique structure that combines a tert-butyl group with a benzoxazole moiety. The benzoxazole ring, which is a fused bicyclic structure consisting of a benzene ring and an oxazole ring, is known for its versatility in various chemical reactions and biological activities.

The synthesis of tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various reaction conditions, such as the use of different solvents, catalysts, and reaction temperatures, to optimize the yield and stability of the product.

One of the most notable applications of this compound is in the field of drug discovery. The presence of the hydroxyl group on the benzoxazole ring makes it a potential candidate for hydrogen bonding interactions, which are crucial in many pharmacological activities. Studies have shown that tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yl)ethylcarbamate exhibits promising anti-inflammatory and antioxidant properties. These findings have led to further investigations into its potential use as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. The tert-butyl group imparts steric hindrance, which can be advantageous in designing materials with specific mechanical or electronic properties. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical strength.

The structural uniqueness of tert-butyl N-2-(5-hydroxy-1,3-benzoxazol-2-yliethylcarbamate) also makes it a valuable tool in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo various functional group transformations has been exploited in the synthesis of bioactive compounds and agrochemicals.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have employed advanced analytical techniques to investigate its biodegradation under different environmental conditions. These studies have provided insights into its persistence in various ecosystems and have informed strategies for minimizing its environmental footprint.

In conclusion, tert-butyl N-2-(5-hydroxy-1,3-benzoxazol_